Ho2Pd1.3Ge2.7 – a ternary AlB2-type cluster glass system†
RSC Advances Pub Date: 2021-07-21 DOI: 10.1039/D1RA04422B
Abstract
We report a successful synthesis of a ternary AlB2-type intermetallic compound. The phase purity was obtained by fine-tuning the Pd : Ge ratio out of the idealized 1 : 3. Attempts to synthesize an Er analogue were not successful. We discuss the instability of the Er analogue based on the atomic size ratio and also suggest that the increased stability of Ho2Pd1+xGe3−x in the Pd-rich range likely stems from a combination of atomic size ratio, electronic, and entropic factors. The new Ho2Pd1.3Ge2.7 compound is found to exhibit cluster glass behavior with a freezing temperature of T ≈ 2.3 K.
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